Cas no 451478-86-7 (7-Quinolinamine,1,2,3,4-tetrahydro-6-methyl-)

7-Quinolinamine,1,2,3,4-tetrahydro-6-methyl- structure
451478-86-7 structure
Product Name:7-Quinolinamine,1,2,3,4-tetrahydro-6-methyl-
CAS No:451478-86-7
MF:C10H14N2
MW:162.231562137604
CID:327817
PubChem ID:22158037
Update Time:2025-04-19

7-Quinolinamine,1,2,3,4-tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Quinolinamine, 1,2,3,4-tetrahydro-6-methyl-
    • 451478-86-7
    • 6-methyl-1,2,3,4-tetrahydroquinolin-7-amine
    • 7-Quinolinamine,1,2,3,4-tetrahydro-6-methyl-
    • Inchi: 1S/C10H14N2/c1-7-5-8-3-2-4-12-10(8)6-9(7)11/h5-6,12H,2-4,11H2,1H3
    • InChI Key: CHXREIASZTZWAT-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C(C)=CC=2CCC1)N

Computed Properties

  • Exact Mass: 162.115698455g/mol
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38Ų

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